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Compound of Interest

Compound Name: Enasidenib-d6

Cat. No.: B15137361

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Enasidenib-d6, a
deuterated isotopologue of the mutant isocitrate dehydrogenase 2 (IDH2) inhibitor, Enasidenib.
Due to the limited availability of specific solubility data for the deuterated form, this guide
presents data for Enasidenib, which is expected to have very similar solubility characteristics in
organic solvents. Deuteration typically has a minimal impact on the physicochemical property of
solubility in organic media. This document also includes detailed experimental protocols for
solubility determination and a visualization of the relevant signaling pathway.

Core Topic: Solubility of Enasidenib-d6

Enasidenib is an orally available, small-molecule inhibitor of mutated IDH2 enzymes, which are
prevalent in certain cancers such as acute myeloid leukemia (AML). The deuterated form,
Enasidenib-d6, is often used as an internal standard in pharmacokinetic studies.
Understanding its solubility is critical for in vitro assay development, formulation, and various
analytical methodologies.

Data Presentation: Solubility of Enasidenib

The following table summarizes the available quantitative solubility data for the non-deuterated
form, Enasidenib, in common organic solvents.
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. Molar
Concentration . L
Solvent Concentration Citation
(mg/mL)
(mM)
Dimethyl Sulfoxide
>47.3 - [1]
(DMSO0)
Dimethyl Sulfoxide
91.67 193.65 [2]
(DMSO)
Ethanol (EtOH) >22.9 - [1]
Ethanol (EtOH) 100.0 211.25 [2]

Note: The molecular weight of Enasidenib is 473.37 g/mol . The molecular weight of
Enasidenib-d6 will be slightly higher due to the six deuterium atoms.

Experimental Protocols

A detailed methodology for determining the solubility of a compound like Enasidenib-d6 is
crucial for reproducible research. The "shake-flask” method is a gold-standard technique for
determining thermodynamic solubility.

Shake-Flask Method for Solubility Determination

Objective: To determine the equilibrium solubility of Enasidenib-d6 in a given organic solvent.

Materials:

Enasidenib-d6 (solid)

Organic solvent of interest (e.g., DMSO, Ethanol)

Vials with screw caps

Orbital shaker or rotator

Temperature-controlled environment (e.g., incubator)
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Syringe filters (e.g., 0.22 um PTFE)

High-Performance Liquid Chromatography (HPLC) system with a suitable column and
detector

Analytical balance

Volumetric flasks and pipettes

Procedure:

Preparation of Solvent: Ensure the organic solvent is of high purity and degassed to prevent
bubble formation.

Sample Preparation: Add an excess amount of solid Enasidenib-d6 to a series of vials. The
excess solid is crucial to ensure that a saturated solution is achieved.

Addition of Solvent: Accurately add a known volume of the organic solvent to each vial.

Equilibration: Tightly cap the vials and place them on an orbital shaker in a temperature-
controlled environment (e.g., 25°C or 37°C). Allow the samples to shake for a sufficient time
to reach equilibrium (typically 24-72 hours).

Phase Separation: After equilibration, allow the vials to stand undisturbed to let the excess
solid settle.

Sample Collection: Carefully withdraw a sample from the supernatant of each vial using a
syringe. Avoid disturbing the solid at the bottom.

Filtration: Immediately filter the collected supernatant through a syringe filter to remove any
remaining undissolved solid particles.

Dilution: Dilute the filtered, saturated solution with the same organic solvent to a
concentration within the linear range of the analytical method (e.g., HPLC).

Quantification: Analyze the diluted samples by HPLC to determine the concentration of
Enasidenib-d6. A pre-established calibration curve of known concentrations of Enasidenib-
d6 should be used for accurate quantification.
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» Calculation: Calculate the solubility of Enasidenib-d6 in the organic solvent based on the
measured concentration and the dilution factor.

Mandatory Visualizations
Signaling Pathway of Mutant IDH2 and Inhibition by
Enasidenib

Mutations in the IDH2 enzyme lead to the neomorphic production of the oncometabolite 2-
hydroxyglutarate (2-HG).[3] 2-HG competitively inhibits a-ketoglutarate-dependent
dioxygenases, including histone and DNA demethylases, leading to epigenetic alterations and
a block in cellular differentiation.[3] Enasidenib is a targeted inhibitor of the mutant IDH2
enzyme, thereby reducing 2-HG levels and restoring normal cellular differentiation.[4][5]
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Mutant IDH2 Signaling Pathway and Enasidenib Inhibition
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Experimental Workflow for Solubility Determination

Start: Add Excess Enasidenib-d6 to Vials

Add Known Volume of Organic Solvent

Equilibrate on Shaker (24-72h)

Allow Excess Solid to Settle

Collect Supernatant

Filter through 0.22 um Syringe Filter

Dilute Saturated Solution

l

Analyze by HPLC
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. youtube.com [youtube.com]

e 2. ashpublications.org [ashpublications.org]

e 3. youtube.com [youtube.com]

e 4.|DH1/2 mutations in acute myeloid leukemia - PMC [pmc.ncbi.nim.nih.gov]
e 5. m.youtube.com [m.youtube.com]

« To cite this document: BenchChem. [In-Depth Technical Guide: Solubility of Enasidenib-d6 in
Organic Solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15137361#solubility-of-enasidenib-d6-in-organic-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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